Synthesis and biological activity of imidazole based 1,4-naphthoquinones†
New Journal of Chemistry Pub Date: 2020-03-19 DOI: 10.1039/C9NJ04339J
Abstract
Design and development of drugs in multi-drug resistant (MDR) infections have been of growing interest. We report the syntheses, and antibacterial and antifungal activities of imidazole-based 1,4-naphthoquinones (I-1 to I-4; 1-alkyl-2-methyl-1H-naphtho[2,3-d]imidazole-4,9-dione (alkyl = methyl to butyl)) and their precursors (B-3; N-(3-chloro-1,-dioxo-1,4-dihydronaphthalen-2-yl)acetamide) and A-1 to A-4; N-(3-(alkylamino)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide (alkyl = methyl to butyl). Crystal structures of B-3, A-1 to A-3 and I-2 to I-4 were obtained through single crystal X-ray diffraction experiments. Electronic structure and charge distribution have further been characterized with the use of Density Functional Theory. Seven of these derivatives display a broad spectrum of antibacterial activity against few selected bacterial strains (Gram-positive and Gram-negative). As demonstrated MIC values with B-2 and B-3 against bacterial isolates were 8–64 μg ml−1 and those against pathogenic yeast, C. albicans, were observed in the range of 128–256 μg ml−1. MIC data of these derivatives suggest them to be promising against pathogens.
Recommended Literature
- [1] Exploring the role of halide mixing in lead-free BZA2SnX4 two dimensional hybrid perovskites†
- [2] Tandem modification of amphiphilic cellulose ethers for amorphous solid dispersion via olefin cross-metathesis and thiol-Michael addition†
- [3] Synthetic strategies for hollow particles with open holes on their surfaces
- [4] Transport parameters of LiCl and LiBr in aqueous mixtures with organic solvents of moderate to low permittivities
- [5] Precise determination of iron in iron ore by controlled potential coulometry
- [6] Nature of hydride and halide encapsulation in Ag8 cages: insights from the structure and interaction energy of [Ag8(X){S2P(OiPr)2}6]+ (X = H−, F−, Cl−, Br−, I−) from relativistic DFT calculations†
- [7] Inside front cover
- [8] XXXIX.—Action of chloride of iodine on picric acid
- [9] The effect of surface hydrogenation of metal oxides on the nanomorphology and the charge generation efficiency of polymer blend solar cells†
- [10] Novel hydroxyl-containing reduction-responsive pseudo-poly(aminoacid) via click polymerization as an efficient drug carrier†
